molecular formula C36H70CaO4 B8748172 Calcium isostearate CAS No. 59963-30-3

Calcium isostearate

Cat. No. B8748172
CAS RN: 59963-30-3
M. Wt: 607.0 g/mol
InChI Key: YFPZYGHCFMOTQL-UHFFFAOYSA-L
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Description

Calcium isostearate is a useful research compound. Its molecular formula is C36H70CaO4 and its molecular weight is 607.0 g/mol. The purity is usually 95%.
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properties

CAS RN

59963-30-3

Product Name

Calcium isostearate

Molecular Formula

C36H70CaO4

Molecular Weight

607.0 g/mol

IUPAC Name

calcium;16-methylheptadecanoate

InChI

InChI=1S/2C18H36O2.Ca/c2*1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;/h2*17H,3-16H2,1-2H3,(H,19,20);/q;;+2/p-2

InChI Key

YFPZYGHCFMOTQL-UHFFFAOYSA-L

Canonical SMILES

CC(C)CCCCCCCCCCCCCCC(=O)[O-].CC(C)CCCCCCCCCCCCCCC(=O)[O-].[Ca+2]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Calcium isostearate was prepared from isostearic acid and calcium hydroxide rather than from sodium isostearate and calcium chloride.
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